Cas no 120890-75-7 (2-Bromo-5-ethoxybenzoic acid)

• Product Name: 2-Bromo-5-ethoxybenzoic acid
• CAS No: 120890-75-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD22044494
• CID: 1211561
• PubChem ID: 69128849
• Update Time: 2025-04-20

2-Bromo-5-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-ethoxy-benzoic acid
• 2-Bromo-5-ethoxybenzoic acid
• benzoic acid, 2-bromo-5-ethoxy-
• LogP
• AMY6722
• XBUYOTVVBBQADZ-UHFFFAOYSA-N
• CS-0454214
• AKOS019067898
• A1-24834
• SCHEMBL4649128
• DA-26795
• 120890-75-7
• DTXSID301309498

• MDL： MFCD22044494
• Inchi： 1S/C9H9BrO3/c1-2-13-6-3-4-8(10)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： XBUYOTVVBBQADZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)OCC

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives